Cas no 2138159-77-8 (5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138159-77-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6389422
• PubChem ID: 165789400
• Update Time: 2025-06-12

5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2138159-77-8
• EN300-1129225

• Inchi： 1S/C13H17NO3/c1-2-11-10(13(15)16)6-9-8(7-14)4-3-5-12(9)17-11/h3-5,10-11H,2,6-7,14H2,1H3,(H,15,16)
• InChI Key： CMTWHOXNDRETBE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(CN)C=2CC(C(=O)O)C1CC

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Overview of 5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138159-77-8)

The compound 5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138159-77-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct benzopyran core, coupled with an aminomethyl substituent and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders, inflammatory diseases, and metabolic syndromes, which are among the most searched topics in modern medical science.

One of the key features of 5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is its ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their role in cellular signaling. This interaction has sparked discussions in online forums and academic circles about its potential as a therapeutic agent for conditions like chronic pain and anxiety. The compound's ethyl and dihydro moieties further enhance its lipophilicity, a property highly sought after in blood-brain barrier penetration studies—a frequently searched term in neuroscience research.

In the context of green chemistry and sustainable synthesis, another trending topic, CAS No. 2138159-77-8 has been explored for its environmentally friendly production methods. Researchers are investigating catalytic hydrogenation and enzymatic resolution techniques to optimize its synthesis, aligning with the global push for eco-friendly pharmaceuticals. This aligns with the growing demand for low-toxicity intermediates in the pharmaceutical industry, a common query in AI-driven search analytics.

The compound's 3-carboxylic acid group also opens doors for prodrug design, a strategy frequently discussed in drug delivery optimization forums. By modifying this functional group, scientists aim to improve bioavailability and patient compliance, two critical factors in modern medicine. Additionally, its aminomethyl side chain allows for further derivatization, making it a valuable scaffold for combinatorial chemistry—a technique often searched by medicinal chemists.

From an analytical perspective, 5-(aminomethyl)-2-ethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been characterized using advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods, frequently queried in scientific databases, confirm its purity and structural integrity, ensuring its suitability for high-impact research. Its stability under physiological conditions further enhances its appeal for in vivo studies, a recurring theme in preclinical research discussions.

In summary, CAS No. 2138159-77-8 represents a multifaceted compound with broad applicability in cutting-edge research. Its structural features align with current trends in targeted therapy, sustainable synthesis, and drug delivery innovation, making it a subject of enduring interest in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing health challenges.